Cas no 1112179-55-1 (trans-5-(Methoxycarbonyl)-1,4-dioxane-2-carboxylic acid)

• Product Name: trans-5-(Methoxycarbonyl)-1,4-dioxane-2-carboxylic acid
• CAS No: 1112179-55-1
• MF: C₇H₁₀O₆
• MW: 190.150702953339
• CID: 3164288
• PubChem ID: 124583132
• Update Time: 2025-04-21

trans-5-(Methoxycarbonyl)-1,4-dioxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-5-(Methoxycarbonyl)-1,4-dioxane-2-carboxylic acid
• 1112179-55-1
• 1,4-dioxane-2,5-dicarboxylicacid,2-methylester,(2r,5s)-rel-
• 1,4-dioxane-2,5-dicarboxylic acid, 2-methyl ester, (2r,5s)-rel-
• CS-0184646
• trans-5-Methoxycarbonyl-1,4-dioxane-2-carboxylic acid

• Inchi： 1S/C7H10O6/c1-11-7(10)5-3-12-4(2-13-5)6(8)9/h4-5H,2-3H2,1H3,(H,8,9)/t4-,5+/m0/s1
• InChI Key： FRGYPQYDYKJZRN-CRCLSJGQSA-N
• SMILES： O1C[C@@H](C(=O)O)OC[C@@H]1C(=O)OC

Computed Properties

• Exact Mass: 190.04773803Da
• Monoisotopic Mass: 190.04773803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.1Ų